Cas no 2679806-68-7 (methyl (3R)-3-{(benzyloxy)carbonylamino}-3-(3-bromophenyl)propanoate)

• Product Name: methyl (3R)-3-{(benzyloxy)carbonylamino}-3-(3-bromophenyl)propanoate
• CAS No: 2679806-68-7
• MF: C₁₈H₁₈BrNO₄
• MW: 392.243824481964
• CID: 5620181
• PubChem ID: 165921252
• Update Time: 2025-05-25

methyl (3R)-3-{(benzyloxy)carbonylamino}-3-(3-bromophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(3-bromophenyl)propanoate
• 2679806-68-7
• EN300-28302760
• methyl (3R)-3-{(benzyloxy)carbonylamino}-3-(3-bromophenyl)propanoate

• Inchi： 1S/C18H18BrNO4/c1-23-17(21)11-16(14-8-5-9-15(19)10-14)20-18(22)24-12-13-6-3-2-4-7-13/h2-10,16H,11-12H2,1H3,(H,20,22)/t16-/m1/s1
• InChI Key： BNLNAMUCRMOJCN-MRXNPFEDSA-N
• SMILES： BrC1=CC=CC(=C1)[C@@H](CC(=O)OC)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 391.04192g/mol
• Monoisotopic Mass: 391.04192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 64.6Ų

Additional information on methyl (3R)-3-{(benzyloxy)carbonylamino}-3-(3-bromophenyl)propanoate

Comprehensive Overview of Methyl (3R)-3-{(Benzyloxy)carbonylamino}-3-(3-Bromophenyl)propanoate (CAS No. 2679806-68-7)

The compound methyl (3R)-3-{(benzyloxy)carbonylamino}-3-(3-bromophenyl)propanoate (CAS No. 2679806-68-7) is a chiral ester derivative with significant applications in pharmaceutical and organic synthesis. Its unique structure, featuring a 3-bromophenyl group and a benzyloxycarbonyl (Cbz) protecting group, makes it a versatile intermediate in the synthesis of bioactive molecules. Researchers and chemists often search for "chiral building blocks," "Cbz-protected amino acids," and "bromophenyl derivatives" due to their relevance in drug discovery and peptide chemistry.

In recent years, the demand for enantiomerically pure compounds has surged, driven by the pharmaceutical industry's focus on precision medicine. The (3R)-stereochemistry of this compound is particularly valuable for designing targeted therapies, as it ensures high specificity in biological interactions. Users frequently inquire about "how to synthesize chiral esters" or "applications of Cbz-protected intermediates," reflecting the growing interest in asymmetric synthesis techniques.

The 3-bromophenyl moiety in this compound offers a reactive site for further functionalization, such as Suzuki-Miyaura cross-coupling reactions, a topic often searched alongside "aryl bromide reactivity." This versatility aligns with trends in green chemistry, where researchers seek efficient methods to minimize waste and improve atom economy. Discussions around "sustainable synthesis routes" and "catalysis optimization" are increasingly common in academic and industrial forums.

From a technical perspective, the methyl ester group enhances the compound's solubility in organic solvents, facilitating its use in multi-step reactions. Analytical techniques like HPLC and NMR are critical for verifying its purity and stereochemical integrity—keywords such as "chiral purity analysis" and "NMR characterization of esters" are frequently explored by chemists. The compound's stability under standard storage conditions also makes it a practical choice for laboratory workflows.

Beyond synthetic utility, methyl (3R)-3-{(benzyloxy)carbonylamino}-3-(3-bromophenyl)propanoate is a subject of interest in computational chemistry. Searches for "molecular docking studies" and "DFT calculations for bromoarenes" highlight its role in structure-activity relationship (SAR) modeling. This aligns with the broader shift toward AI-driven drug design, where predictive tools accelerate the identification of novel therapeutics.

In summary, CAS No. 2679806-68-7 represents a critical tool for modern organic and medicinal chemists. Its structural features cater to both traditional synthesis and cutting-edge research, addressing popular queries like "advanced intermediates for peptide drugs" and "chiral auxiliaries in asymmetric synthesis." As the field evolves, this compound will likely remain a focal point for innovation in small-molecule development and catalytic transformations.